Cas no 1421508-55-5 (N-(3-acetamidophenyl)-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-4-carboxamide)

• Product Name: N-(3-acetamidophenyl)-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-4-carboxamide
• CAS No: 1421508-55-5
• MF: C₁₉H₂₃N₅O₃
• MW: 369.417623758316
• CID: 5977560
• PubChem ID: 71795296
• Update Time: 2025-07-09

N-(3-acetamidophenyl)-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetamidophenyl)-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-4-carboxamide
• AKOS024546096
• N-(3-ACETAMIDOPHENYL)-1-(1-METHYL-6-OXOPYRIDAZIN-3-YL)PIPERIDINE-4-CARBOXAMIDE
• F6259-1115
• VU0542143-1
• 1421508-55-5

• Inchi： 1S/C19H23N5O3/c1-13(25)20-15-4-3-5-16(12-15)21-19(27)14-8-10-24(11-9-14)17-6-7-18(26)23(2)22-17/h3-7,12,14H,8-11H2,1-2H3,(H,20,25)(H,21,27)
• InChI Key： TXFBENSRKHYUPJ-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2C=CC(N(C)N=2)=O)CC1)NC1C=CC=C(C=1)NC(C)=O

Computed Properties

• Exact Mass: 369.18008961g/mol
• Monoisotopic Mass: 369.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 94.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(3-acetamidophenyl)-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-4-carboxamide

N-(3-Acetamidophenyl)-1-(1-Methyl-6-Oxo-1,6-Dihydropyridazin-3-Yl)Piperidine-4-Carboxamide: A Comprehensive Overview

N-(3-Acetamidophenyl)-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-4-carboxamide is a complex organic compound with the CAS number 1421508-55-5. This compound has garnered significant attention in the scientific community due to its unique chemical structure and potential applications in various fields. The molecule consists of a piperidine ring, a pyridazine moiety, and an acetamide group, making it a versatile compound with diverse functional groups that can be exploited for various purposes.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have employed advanced synthetic methodologies to optimize the yield and purity of this compound. Recent studies have focused on improving the efficiency of these reactions by using novel catalysts and reaction conditions. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

The structural complexity of N-(3-acetamidophenyl)-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-4-carboxamide lends itself to a wide range of applications. In the field of pharmacology, this compound has shown promise as a potential drug candidate due to its ability to interact with various biological targets. Recent research has highlighted its potential as an inhibitor of certain enzymes involved in disease pathways. For example, studies have demonstrated its inhibitory effects on kinases, which are crucial in cancer progression.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as a semiconductor material in organic field-effect transistors (OFETs). Recent findings suggest that the compound exhibits excellent charge transport properties, making it a promising material for next-generation electronic devices.

The safety and toxicity profile of N-(3-acetamidophenyl)-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-Yl)piperidine-4-carboxamide have also been extensively studied. Preclinical studies indicate that the compound exhibits low toxicity at therapeutic doses, which is a critical factor for its potential use in drug development. However, further studies are required to fully understand its long-term effects and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions. Molecular modeling studies have provided insights into its stability, solubility, and interactions with biological systems. These computational tools have been instrumental in guiding experimental designs and optimizing synthetic routes.

In conclusion, N-(3-acetamidophenyl)-1-(1-methyl-6-Oxo-1,6-Dihydropyridazin-3-Yl)piperidine-4-carboxamide is a multifaceted compound with significant potential in both pharmacology and materials science. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in scientific advancements.